Cas no 1882619-13-7 (2-(bromomethyl)bicyclo3.1.0hexane)

• Product Name: 2-(bromomethyl)bicyclo3.1.0hexane
• CAS No: 1882619-13-7
• MF: C₇H₁₁Br
• MW: 175.066241502762
• MDL: MFCD32085892
• CID: 5618197
• PubChem ID: 130526313
• Update Time: 2025-10-31

2-(bromomethyl)bicyclo3.1.0hexane Chemical and Physical Properties

Names and Identifiers

• 1882619-13-7
• 2-(bromomethyl)bicyclo[3.1.0]hexane
• EN300-2988614
• 2-(bromomethyl)bicyclo3.1.0hexane

• MDL： MFCD32085892
• Inchi： 1S/C7H11Br/c8-4-6-2-1-5-3-7(5)6/h5-7H,1-4H2
• InChI Key： QACBUDPOWQWBIN-UHFFFAOYSA-N
• SMILES： BrCC1CCC2CC21

Computed Properties

• Exact Mass: 174.00441g/mol
• Monoisotopic Mass: 174.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Additional information on 2-(bromomethyl)bicyclo3.1.0hexane

Introduction to 2-(bromomethyl)bicyclo3.1.0hexane (CAS No: 1882619-13-7)

2-(bromomethyl)bicyclo3.1.0hexane, identified by the Chemical Abstracts Service Number (CAS No) 1882619-13-7, is a significant intermediate in organic synthesis and pharmaceutical research. This bicyclic compound features a bromomethyl substituent, making it a versatile building block for the development of more complex molecules. Its unique structural framework, consisting of three-membered and six-membered rings fused together, imparts distinct reactivity that has garnered interest in synthetic chemistry and medicinal chemistry applications.

The bicyclo3.1.0hexane core structure of this compound is derived from a bicyclic system with a bridged carbon skeleton, which is common in natural products and pharmacologically active compounds. The presence of the bromomethyl group (–CH₂Br) at the 2-position enhances its utility as a nucleophilic substitution precursor, enabling the introduction of various functional groups through cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings. These transformations are pivotal in constructing aryl or vinyl-substituted derivatives, which are prevalent in modern drug discovery.

In recent years, 2-(bromomethyl)bicyclo3.1.0hexane has been explored in the synthesis of biologically relevant scaffolds. For instance, researchers have leveraged its reactivity to develop novel analogs of terpenoid-like structures, which exhibit diverse biological activities. The bicyclic motif is particularly noteworthy as it mimics natural product frameworks, such as those found in labdane diterpenes, which have demonstrated antimicrobial and anti-inflammatory properties. By modifying the substituents on the bromomethylbicyclo3.1.0hexane core, chemists can fine-tune the electronic and steric properties of the resulting compounds, potentially unlocking new therapeutic opportunities.

The compound’s utility extends to polymer chemistry and material science as well. The bromomethyl functionality allows for polymerization reactions, enabling the creation of block copolymers or functionalized polymers with tailored properties. Such materials are increasingly relevant in applications ranging from drug delivery systems to advanced coatings, where precise molecular architecture is critical for performance.

Advances in computational chemistry have further enhanced the understanding of 2-(bromomethyl)bicyclo3.1.0hexane’s reactivity patterns. Molecular modeling studies have predicted favorable interactions between this intermediate and transition metal catalysts, suggesting efficient pathways for C–C bond formation under mild conditions. These insights have guided experimental efforts to optimize synthetic protocols, reducing reaction times and improving yields—a crucial consideration in industrial-scale production.

Recent publications highlight the role of 2-(bromomethyl)bicyclo3.1.0hexane in fragment-based drug design (FBDD). Fragment-based approaches rely on small molecular fragments that bind to target proteins with high affinity, providing starting points for lead optimization. The structural complexity of bicyclo3.1.0hexane derivatives makes them attractive candidates for generating unique binding interactions within protein active sites or allosteric pockets. By incorporating this scaffold into drug-like molecules, researchers aim to overcome challenges associated with traditional high-throughput screening methods.

The synthesis of 2-(bromomethyl)bicyclo3.1.0hexane itself presents an interesting challenge due to its strained three-membered ring system. While classical methods involving bromination of cyclopropanes or cyclization reactions have been reported, recent innovations employ transition-metal-catalyzed cascade reactions to construct the bicyclic core more efficiently. These methods often involve palladium or copper catalysts that facilitate multiple bond-forming steps in a single reaction sequence, streamlining the synthetic route and reducing byproduct formation.

In conclusion, 2-(bromomethyl)bicyclo3.1.0hexane (CAS No: 1882619-13-7) represents a valuable asset in synthetic chemistry and pharmaceutical development. Its unique structural features and reactivity make it a preferred choice for constructing complex molecules with potential biological activity or material science applications. As research continues to uncover new synthetic strategies and applications for this compound, its importance is likely to grow further within academic and industrial settings alike.